Cas no 2843-92-7 (Benzene, [(ethylsulfinyl)methyl]-)

• Product Name: Benzene, [(ethylsulfinyl)methyl]-
• CAS No: 2843-92-7
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 1434810
• PubChem ID: 12293074
• Update Time: 2025-04-20

Benzene, [(ethylsulfinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(ethylsulfinyl)methyl]-
• ethylsulfinylmethylbenzene
• Ethanesulfinylmethyl-benzene
• DTXSID30485184
• 2843-92-7
• benzyl ethyl sulfoxide
• SCHEMBL777260

• Inchi： 1S/C9H12OS/c1-2-11(10)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： KCXODFMHDFXFSV-UHFFFAOYSA-N
• SMILES： S(CC)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides